Carbamimidamidoacetate

• Molecular Formula: C3H6N3O2-
• Molecular Weight: 116.1 g/mol
• IUPAC Name: 2-(diaminomethylideneamino)acetate
• InChI: InChI=1S/C3H7N3O2/c4-3(5)6-1-2(7)8/h1H2,(H,7,8)(H4,4,5,6)/p-1
• InChI Key: BPMFZUMJYQTVII-UHFFFAOYSA-M
• SMILES: C(C(=O)[O-])N=C(N)N

Description

Guanidinoacetate is a monocarboxylic acid anion that is the conjugate base of guanidinoacetic acid, obtained by deprotonation of the carboxy group. It is a conjugate base of a guanidinoacetic acid.

Scientific Research Applications

• Diabetes Research and Carbamazepine : Research on diabetes has explored various treatments and management strategies. For instance, the National Diabetes Register in Sweden implemented the St. Vincent Declaration to improve diabetes care quality by monitoring glycemic control and treatment profiles (Gudbjörnsdottir et al., 2003).

• Metabolic Studies in Drosophila : The use of Drosophila in research has shifted towards studying carbohydrate, sterol, and lipid metabolism, providing insights into metabolic homeostasis and potentially into conditions like diabetes and obesity (Baker & Thummel, 2007).

• Drug Discovery Perspectives : The history of drug discovery, including the development of treatments for metabolic disorders, has been significantly influenced by advances in molecular biology and genomic sciences (Drews, 2000).

• Machine Learning in Diabetes Research : Machine learning and data mining methods are increasingly used in diabetes research, transforming vast amounts of genetic data and EHRs into valuable knowledge for understanding the disease better (Kavakiotis et al., 2017).